3-Methylene-2-norbornanone
Overview
Description
Synthesis Analysis
The synthesis of 3-Methylene-2-norbornanone and its analogs has been explored through different synthetic pathways. For instance, the syntheses of 4,4,6-trimethyl-5-methylene-2-norbornanone and related compounds have been achieved, highlighting the flexibility in the functionalization of the norbornanone core (Werstiuk & Taillefer, 1978).
Molecular Structure Analysis
The molecular structure of 3-Methylene-2-norbornanone plays a crucial role in its reactivity and interactions. The carbon-13 chemical shifts in norbornyl derivatives, including methylnorbornanes and methyl-2-norbornanones, have been studied to understand the impact of structural features on its chemical behavior (Roberts et al., 1970).
Chemical Reactions and Properties
3-Methylene-2-norbornanone undergoes various chemical reactions, including those involving singlet oxygen, leading to allylically rearranged hydroperoxides. Such reactions are pivotal in understanding the compound's reactivity towards oxygen species (Jefford & Boschung, 1974). Additionally, its anti-proliferative properties presumably through p53-mediated apoptosis highlight its potential in medicinal applications (Reddy et al., 2004).
Scientific Research Applications
Anti-Proliferative Agents in Cancer Research
3-Methylene-2-norbornanone has shown promising results as an anti-proliferative agent, particularly effective against cells with mutant p53, a common mutation in various cancers. Its ability to selectively target mutant p53 cell types while showing less activity against cells with wild-type p53 suggests its potential use in cancer therapy. The compound and its analogs also demonstrated the capability to refold mutant p53 protein, hinting at a possible interaction with the mutant p53 protein and a mechanism of action linked to the induction of p53-mediated apoptosis (Reddy et al., 2004).
Synthesis and Applications in Medicinal Chemistry
3-Methylene-2-norbornanone derivatives, such as 1,2-norbornane diamides, have been synthesized and are considered excellent precursors for chiral vicinal diamines. These diamines have numerous applications in medicinal chemistry and asymmetric synthesis. The rigid structure of the norbornane framework enables the study of conformational equilibrium in these compounds, providing valuable insights for their potential application in the development of new drugs and therapeutic agents (Martínez et al., 2001).
Polymerization and Material Science
The compound has been utilized in the synthesis of functionalized monolithic materials through ring-opening metathesis copolymerization. This process involves the copolymerization of norborn-2-ene and related compounds within specific columns, resulting in separation media with specific microstructures. These materials have applications in various fields, including separation technology and material science, due to their unique microstructural properties (Sinner & Buchmeiser, 2000).
Topological and Synthetic Methodology
3-Methylene-2-norbornanone is also significant in the synthesis of molecular scaffolds, particularly in the formation of [n]polynorbornanes and their hetero-analogues. These molecular structures, formed by linking bicyclo[2.2.1]heptane (norbornane) subunits, exhibit a curved topology, which can be altered by replacing the methylene bridge with heteroatom bridges. This synthetic methodology has broad implications for the design of molecular architectures with diverse topological features (Warrener, 2000).
Safety And Hazards
3-Methylene-2-norbornanone is classified as a flammable liquid and vapor (H226) . Precautionary measures include keeping away from heat/sparks/open flames/hot surfaces, keeping the container tightly closed, and using explosion-proof electrical/ventilating/lighting/equipment . In case of fire, dry sand, dry chemical or alcohol-resistant foam should be used to extinguish .
properties
IUPAC Name |
3-methylidenebicyclo[2.2.1]heptan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O/c1-5-6-2-3-7(4-6)8(5)9/h6-7H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNOOZJAPZFHNCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C1C2CCC(C2)C1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50971372 | |
Record name | 3-Methylidenebicyclo[2.2.1]heptan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50971372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylene-2-norbornanone | |
CAS RN |
5597-27-3 | |
Record name | Methylenenorcamphor | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5597-27-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methylenenorbornan-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005597273 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Methylene-2-norbornanone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91505 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Methylidenebicyclo[2.2.1]heptan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50971372 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylenenorbornan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.555 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.